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Compound of Interest

Compound Name: Tetrabutylammonium cyanate

Cat. No.: B1599153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the Safety Data Sheet (SDS) for

tetrabutylammonium cyanate (CAS No. 39139-87-2). It is imperative to distinguish this

compound from the highly toxic tetrabutylammonium cyanide (CAS No. 10442-39-4), as their

safety profiles differ significantly. This document focuses exclusively on tetrabutylammonium
cyanate, summarizing its known hazards, handling procedures, and protective measures to

ensure safe laboratory practices.

Core Safety and Physical Data
The following tables summarize the essential quantitative data available for

tetrabutylammonium cyanate. It is noteworthy that while one supplier classifies the

compound with specific health hazards, another indicates it is not classified and has no

established occupational exposure limits, suggesting that the toxicological properties have not

been fully investigated.[1][2][3]
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Identifier Value

Chemical Name Tetrabutylammonium cyanate

CAS Number 39139-87-2

Molecular Formula C₁₆H₃₆N•CNO

Molecular Weight 284.48 g/mol

Storage and Handling Specification

Storage Temperature 2-8°C[2]

Storage Conditions
Keep containers tightly closed in a dry, cool, and

well-ventilated place. Desiccate at 4°C.[1]

Form Crystals[2]

Hazard Identification and Classification
According to information from one supplier, tetrabutylammonium cyanate is classified as a

hazardous substance.[2] However, another supplier states the material is "Not classified".[1]

Users should handle the substance with caution, adhering to the more conservative safety

warnings until a harmonized classification is established.

The GHS classification from the hazardous designation is as follows:

Pictogram: GHS08 (Health Hazard)[2]

Signal Word:Danger[2]

Hazard Statements:

H317: May cause an allergic skin reaction.[2]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2]

Precautionary Statements:
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P261: Avoid breathing dust.[2]

P272: Contaminated work clothing should not be allowed out of the workplace.[2]

P280: Wear protective gloves.[2]

P284: Wear respiratory protection.[2]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[2]

Experimental Protocols
The Safety Data Sheets and technical documents reviewed do not contain detailed

experimental protocols for the cited toxicological endpoints (e.g., skin and respiratory

sensitization). SDSs typically provide a summary of hazards and do not include the full

methodologies of the underlying studies. Researchers requiring this level of detail would need

to consult specific toxicological literature for this compound, which is not available in the

provided search results.

Safety and Handling Workflows
To ensure safe handling and emergency preparedness, the following logical workflows have

been developed based on the available safety information.
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Hazard and Emergency Response Workflow
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Personal Protective Equipment (PPE) Selection Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1599153#tetrabutylammonium-cyanate-safety-data-
sheet-sds-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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